1-(2-methylphenyl)-N-[(2-methylphenyl)methyl]methanesulfonamide

• IUPAC Name: 1-(2-methylphenyl)-N-[(2-methylphenyl)methyl]methanesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-13-7-3-5-9-15(13)11-17-20(18,19)12-16-10-6-4-8-14(16)2/h3-10,17H,11-12H2,1-2H3
• InChI Key: ASWPQRJBDLRKEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNS(=O)(=O)CC2=CC=CC=C2C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

1-(2-methylphenyl)-N-[(2-methylphenyl)methyl]methanesulfonamide is an organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antibiotics. This compound is characterized by the presence of a methanesulfonamide group attached to a 2-methylphenyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-methylphenyl)-N-[(2-methylphenyl)methyl]methanesulfonamide typically involves the reaction of 2-methylbenzenesulfonyl chloride with 2-methylbenzylamine. The reaction is carried out in the presence of a base such as triethylamine, which facilitates the nucleophilic substitution reaction. The reaction is usually conducted in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

On an industrial scale, the production of this compound follows similar synthetic routes but with optimized reaction conditions to ensure higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(2-methylphenyl)-N-[(2-methylphenyl)methyl]methanesulfonamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where the sulfonamide nitrogen can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfonic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted sulfonamides.

Scientific Research Applications

1-(2-methylphenyl)-N-[(2-methylphenyl)methyl]methanesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a therapeutic agent in the treatment of bacterial infections.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-methylphenyl)-N-[(2-methylphenyl)methyl]methanesulfonamide involves its interaction with specific molecular targets. In the case of its antimicrobial activity, the compound inhibits the synthesis of folic acid in bacteria by binding to the enzyme dihydropteroate synthase. This inhibition prevents the bacteria from synthesizing essential nucleotides, leading to their death.

Comparison with Similar Compounds

Similar Compounds

• 2-methyl-1-(2-methylphenyl)-1-propanone
• 2-methyl-1-(3-methylphenyl)-1-propanone
• 4’-methylpropiophenone

Uniqueness

1-(2-methylphenyl)-N-[(2-methylphenyl)methyl]methanesulfonamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Unlike other similar compounds, it possesses a methanesulfonamide group that enhances its solubility and reactivity, making it a valuable compound in various research and industrial applications.